Cas no 81569-68-8 (2-bromo-3-oxo-hexanoic acid ethyl ester)

• Product Name: 2-bromo-3-oxo-hexanoic acid ethyl ester
• CAS No: 81569-68-8
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 2140589
• PubChem ID: 13015594
• Update Time: 2025-04-21

2-bromo-3-oxo-hexanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-oxo-hexanoic acid ethyl ester
• Ethyl 2-bromo-3-oxohexanoate
• 81569-68-8
• SCHEMBL14888952
• Ethyl2-bromo-3-oxohexanoate
• DB-313651
• DSDZNRWURCCYQJ-UHFFFAOYSA-N

• Inchi： 1S/C8H13BrO3/c1-3-5-6(10)7(9)8(11)12-4-2/h7H,3-5H2,1-2H3
• InChI Key： DSDZNRWURCCYQJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)C(CCC)=O

Computed Properties

• Exact Mass: 236.00481Da
• Monoisotopic Mass: 236.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų